Cas no 157786-88-4 (3-Hydroxypropionyl-CoA)

3-Hydroxypropionyl-CoA structure

Product Name:3-Hydroxypropionyl-CoA

CAS No:157786-88-4

MF:C₂₄H₄₀N₇O₁₈P₃S

MW:839.596787452698

CID:107909

PubChem ID:440753

Update Time:2025-04-18

3-Hydroxypropionyl-CoA Chemical and Physical Properties

Names and Identifiers

- Coenzyme A,S-(3-hydroxypropanoate)
- b-Hydroxypropionyl-CoA
- S-{1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} 3-hydroxypropanethioate (non-preferred name)
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-3-[2-[2-(3-hydroxypropanoylsulfanyl)ethylcarbamoyl]ethylcarbamoyl]-2,2-dimethyl-propoxy]phosphoryl]oxy-phosphoryl]oxymethyl]oxolan-3-yl]oxyphosphonic acid
- Coenzyme A, S-(3-hydroxypropanoate)
- 3-Hydroxypropionyl-CoA
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxypropanethioate
- SCHEMBL16983021
- 157786-88-4
- 3-Hydroxypropanoyl-CoA; (Acyl-CoA); [M+H]+;
- {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-({[hydroxy({[hydroxy(3-hydroxy-3-{[2-({2-[(3-hydroxypropanoyl)sulfanyl]ethyl}carbamoyl)ethyl]carbamoyl}-2,2-dimethylpropoxy)phosphoryl]oxy})phosphoryl]oxy}methyl)oxolan-3-yl]oxy}phosphonic acid
- 3-Hydroxypropanoyl-Coenzyme A
- 3-Hydroxypropanoyl coenzymeA
- 3-Hydroxypropanoyl-CoA
- 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-4-{[3-({2-[(3-hydroxypropanoyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
- DTXSID201318931
- CHEBI:27762
- Q27103311
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxypropanethioate
- beta-Hydroxypropionyl-CoA
- SCHEMBL60498
- 3-Hydroxypropionyl coenzyme A
- C05668
- LMFA07050226
- Inchi： 1S/C24H40N7O18P3S/c1-24(2,19(36)22(37)27-5-3-14(33)26-6-8-53-15(34)4-7-32)10-46-52(43,44)49-51(41,42)45-9-13-18(48-50(38,39)40)17(35)23(47-13)31-12-30-16-20(25)28-11-29-21(16)31/h11-13,17-19,23,32,35-36H,3-10H2,1-2H3,(H,26,33)(H,27,37)(H,41,42)(H,43,44)(H2,25,28,29)(H2,38,39,40)/t13-,17-,18-,19?,23-/m1/s1
- InChI Key： BERBFZCUSMQABM-UXYNFSPESA-N
- SMILES： S(C(CCO)=O)CCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

Exact Mass: 839.1366
Monoisotopic Mass: 839.13633962g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 23
Heavy Atom Count: 53
Rotatable Bond Count: 22
Complexity: 1420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -6.4
Topological Polar Surface Area: 409Å²

Experimental Properties

PSA: 383.86

3-Hydroxypropionyl-CoA Production Method

Production Method 1

13013-02-0

85-61-0

157786-88-4

402755-94-6

Reaction Conditions

1.1R:NaOH, S:H2O
2.1
3.1R:R:Ferrocenium PF6, R:NH4+ •HCO2-, S:H2O

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

By Rao, K. Sudhindra et al, Biochemistry, 2002, 41(4), 1274-1284

Production Method 2

13013-02-0

157786-88-4

402755-94-6

2385-88-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
2.1 -
3.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

Rao, K. Sudhindra; et al, Biochemistry, 2002, 41(4), 1274-1284

Production Method 3

623-68-7

85-61-0

157786-88-4

Reaction Conditions

1.1S:H2O, 1 min, 30°C, pH 8
2.1R:H2O, C:9027-13-8, 30°C, pH 8

Reference

: Preparative synthesis of Poly[(R)-3-hydroxybutyrate] monomer for enzymatic cell-free polymerization

By Tomizawa, Satoshi et al, Polymer Journal (Tokyo, 2012, 44(9), 982-985

Production Method 4

191473-48-0

157786-88-4

402755-94-6

2385-88-8

Reaction Conditions

1.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

Rao, K. Sudhindra; et al, Biochemistry, 2002, 41(4), 1274-1284

Production Method 5

16488-43-0

85-61-0

157786-88-4

402755-94-6

2385-88-8

Reaction Conditions

1.1 -
2.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

Rao, K. Sudhindra; et al, Biochemistry, 2002, 41(4), 1274-1284